2-((2-ethyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[2-ethyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O2S/c1-4-28-14-20-22(27-28)23(31)29(13-18-11-9-16(2)10-12-18)24(26-20)32-15-21(30)25-19-8-6-5-7-17(19)3/h5-12,14H,4,13,15H2,1-3H3,(H,25,30)
• InChI Key: DKDPMECCLAIVFO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3C)CC4=CC=C(C=C4)C
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not provided in the retrieved sources.

Scientific Research Applications

Synthesis and Derivatives

The compound 2-((2-ethyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(o-tolyl)acetamide represents a class of chemicals with significant potential in scientific research due to their complex molecular structure and potential biological activities. The synthesis of pyrazolo[3,4-d]pyrimidine analogues, similar in structure to the compound , highlights a principal synthetic step utilizing palladium-catalyzed C-C coupling. This method emphasizes the role of such compounds in exploring new antitumor agents, as these analogues have shown in vitro cell growth inhibitory activity (Taylor & Patel, 1992).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives, closely related to the target compound, has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have demonstrated significant antioxidant activity, highlighting the potential therapeutic applications of these compounds in mitigating oxidative stress-related diseases. The study underscores the importance of hydrogen bonding in the self-assembly process of these complexes, pointing to the intricate molecular interactions that define their biological activities (Chkirate et al., 2019).

Insecticidal Assessment

The exploration of heterocycles incorporating a thiadiazole moiety, which shares a similar synthetic pathway to our compound, has yielded new compounds with potential as insecticidal agents. This research indicates the broad spectrum of applications for such molecules, extending beyond human health to include agricultural benefits by targeting pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Anticancer Activity

Studies on pyrazolo[3,4-d]pyrimidin-4-one derivatives, which are structurally akin to the compound of interest, have unveiled promising anticancer activities. These derivatives have been tested against the MCF-7 human breast adenocarcinoma cell line, revealing that almost all the tested compounds displayed antitumor activity. This suggests that modifications to the pyrazolo[4,3-d]pyrimidine backbone, similar to the target compound, could yield potent anticancer agents (Abdellatif et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the retrieved sources.